[3,4,5-triacetyloxy-6-[4-[(E)-methoxyiminomethyl]phenoxy]oxan-2-yl]methyl acetate
CAS No.:
Cat. No.: VC16222530
Molecular Formula: C22H27NO11
Molecular Weight: 481.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C22H27NO11 |
|---|---|
| Molecular Weight | 481.4 g/mol |
| IUPAC Name | [3,4,5-triacetyloxy-6-[4-[(E)-methoxyiminomethyl]phenoxy]oxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C22H27NO11/c1-12(24)29-11-18-19(30-13(2)25)20(31-14(3)26)21(32-15(4)27)22(34-18)33-17-8-6-16(7-9-17)10-23-28-5/h6-10,18-22H,11H2,1-5H3/b23-10+ |
| Standard InChI Key | OXLRMRDQILKNCS-AUEPDCJTSA-N |
| Isomeric SMILES | CC(=O)OCC1C(C(C(C(O1)OC2=CC=C(C=C2)/C=N/OC)OC(=O)C)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC(=O)OCC1C(C(C(C(O1)OC2=CC=C(C=C2)C=NOC)OC(=O)C)OC(=O)C)OC(=O)C |
Introduction
Structural Characteristics and Nomenclature
The compound’s IUPAC name, [3,4,5-triacetyloxy-6-[4-[(E)-methoxyiminomethyl]phenoxy]oxan-2-yl]methyl acetate, reflects its intricate architecture. Key structural components include:
-
A central oxane (pyranose) ring with acetyloxy groups at positions 3, 4, and 5.
-
A methoxyiminomethylphenoxy substituent at position 6, configured in the (E)-stereoisomeric form.
Table 1: Molecular and Stereochemical Data
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₂₂H₂₇NO₁₁ | |
| Molecular Weight | 481.4 g/mol | |
| Stereochemistry (C=N Bond) | (E)-Configuration | |
| Isomeric SMILES | CC(=O)OCC1C(C(C(C(O1)OC(=O)C)OC(=O)C)OC(=O)C)Oc2ccc(cc2)/C=N/OC |
The (E)-configuration of the methoxyiminomethyl group distinguishes this compound from its (Z)-isomer (CAS 35946-66-8) , which may exhibit divergent biological interactions due to spatial differences in the imine moiety.
Synthesis and Chemical Properties
Synthesis of this compound typically involves multi-step organic reactions, including acetylation, glycosylation, and imine formation. While exact protocols are proprietary, general steps may include:
-
Acetylation of the Pyranose Core: Protection of hydroxyl groups via acetylation to enhance stability and reactivity.
-
Phenoxy Substitution: Introduction of the 4-[(E)-methoxyiminomethyl]phenoxy group via nucleophilic substitution or coupling reactions.
-
Final Esterification: Methyl acetate incorporation at position 2 .
Table 2: Comparative Analysis of Related Acetates
The acetyl groups confer lipophilicity, potentially enhancing membrane permeability in biological systems.
Biological Activities and Mechanisms
Anticancer Activity
In vitro studies demonstrate significant cytotoxicity against cancer cell lines, likely due to interactions with cellular targets involved in apoptosis or cell cycle regulation. Molecular docking simulations suggest the methoxyiminomethyl group binds to hydrophobic pockets of kinases or proteases, inhibiting their activity.
Enzymatic Interactions
The compound’s acetylated structure may act as a prodrug, with esterases hydrolyzing acetyl groups to release active metabolites. This property is common in glycoside derivatives, where controlled deprotection modulates bioavailability .
Applications in Medicinal Chemistry
-
Drug Development: Serves as a scaffold for anticancer agents due to its modular structure, allowing iterative modifications to optimize pharmacokinetics.
-
Glycosylation Studies: The acetyl-protected oxane ring facilitates stereoselective glycosylation reactions, pivotal in oligosaccharide synthesis .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume